Cas no 97856-19-4 (8,9-Didehydro-7-hydroxydolichodial)

• Product name: 8,9-Didehydro-7-hydroxydolichodial
• CAS No: 97856-19-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1080708
• PubChem ID: 3062370

8,9-Didehydro-7-hydroxydolichodial Chemical and Physical Properties

Names and Identifiers

• 8,9-Didehydro-7-hydroxydolichodial
• AKOS032949055
• (3S,5R)-3-hydroxy-2-methyl-5-(3-oxoprop-1-en-2-yl)cyclopentene-1-carbaldehyde
• 2-Cyclopentene-1-acetaldehyde, 2-formyl-4-hydroxy-3-methyl-alpha-methylene-, (1R-trans)-
• DTXSID20243290
• (1R-trans)-2-Formyl-4-hydroxy-3-methyl-alpha-methylene-2-cyclopentene-1-acetaldehyde
• 97856-19-4
• 2-Cyclopentene-1-acetaldehyde, 2-formyl-4-hydroxy-3-methyl--methylene-, (1R-trans)-

• Inchi： 1S/C10H12O3/c1-6(4-11)8-3-10(13)7(2)9(8)5-12/h4-5,8,10,13H,1,3H2,2H3/t8-,10+/m1/s1
• InChI Key： HPPDWCXQOXACSB-SCZZXKLOSA-N
• SMILES： C([C@H]1C[C@H](O)C(C)=C1C=O)(=C)C=O

Computed Properties

• Exact Mass: 180.079
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: Oil
• Density: 1.247±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 358.7±42.0 °C at 760 mmHg
• Flash Point: 185.0±24.4 °C
• Refractive Index: 1.595
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 54.37000
• LogP: 0.63770
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

8,9-Didehydro-7-hydroxydolichodial Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids